Cas no 1351610-56-4 (1-{4-2-hydroxy-2-(thiophen-2-yl)ethylpiperazin-1-yl}-3-phenylpropan-1-one hydrochloride)

• Product Name: 1-{4-2-hydroxy-2-(thiophen-2-yl)ethylpiperazin-1-yl}-3-phenylpropan-1-one hydrochloride
• CAS No: 1351610-56-4
• MF: C₁₉H₂₅ClN₂O₂S
• MW: 380.932002782822
• CID: 6467733
• Update Time: 2025-08-03

1-{4-2-hydroxy-2-(thiophen-2-yl)ethylpiperazin-1-yl}-3-phenylpropan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-{4-2-hydroxy-2-(thiophen-2-yl)ethylpiperazin-1-yl}-3-phenylpropan-1-one hydrochloride
• 1-[4-(2-hydroxy-2-thiophen-2-ylethyl)piperazin-1-yl]-3-phenylpropan-1-one:hydrochloride

• Inchi： 1S/C19H24N2O2S.ClH/c22-17(18-7-4-14-24-18)15-20-10-12-21(13-11-20)19(23)9-8-16-5-2-1-3-6-16;/h1-7,14,17,22H,8-13,15H2;1H
• InChI Key： KMBSHUBSFXRWSB-UHFFFAOYSA-N
• SMILES： C(N1CCN(CC(O)C2SC=CC=2)CC1)(=O)CCC1=CC=CC=C1.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-{4-2-hydroxy-2-(thiophen-2-yl)ethylpiperazin-1-yl}-3-phenylpropan-1-one hydrochloride

Introduction to 1-{4-2-hydroxy-2-(thiophen-2-yl)ethylpiperazin-1-yl}-3-phenylpropan-1-one hydrochloride (CAS No. 1351610-56-4)

1-{4-2-hydroxy-2-(thiophen-2-yl)ethylpiperazin-1-yl}-3-phenylpropan-1-one hydrochloride, identified by its CAS number 1351610-56-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development. The unique structural features of this molecule, particularly its piperazine and phenylpropanone moieties, contribute to its intriguing pharmacological properties.

The chemical structure of 1-{4-2-hydroxy-2-(thiophen-2-yl)ethylpiperazin-1-yl}-3-phenylpropan-1-one hydrochloride incorporates several key functional groups that are known to play crucial roles in drug design. The presence of a piperazine ring is particularly noteworthy, as piperazine derivatives are widely recognized for their ability to interact with various biological targets. Piperazines are often found in drugs used to treat conditions such as allergies, parasitic infections, and central nervous system disorders. The hydroxyl group and the thiophene ring further enhance the molecular complexity, potentially influencing the compound's solubility, bioavailability, and metabolic stability.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The thiophen moiety in 1-{4-2-hydroxy-2-(thiophen-2-yl)ethylpiperazin-1-yl}-3-phenylpropan-1-one hydrochloride is one such feature that has attracted attention from researchers. Thiophene derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticonvulsant effects. The combination of these structural elements suggests that this compound may exhibit multiple pharmacological actions, making it a promising candidate for further investigation.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical applications. Improved solubility can lead to better absorption rates and more efficient drug delivery systems. This aspect is particularly important in the development of oral formulations, where solubility directly impacts bioavailability. The piperazine moiety's ability to form hydrogen bonds also contributes to the compound's stability and interaction with biological targets.

Current research in the field of medicinal chemistry has focused on identifying new scaffolds that can modulate biological pathways associated with various diseases. The structure of 1-{4-2-hydroxy-2-(thiophen-2-yl)ethylpiperazin-1-yl}-3-phenylpropan-1-one hydrochloride aligns well with this trend, as it combines multiple pharmacophoric elements that have been shown to interact with enzymes and receptors involved in disease processes. For instance, piperazine derivatives have been reported to inhibit enzymes such as dihydrofolate reductase (DHFR), which is relevant in the treatment of certain cancers and infections.

The phenylpropanone backbone provides additional opportunities for structural modification, allowing researchers to fine-tune the properties of the molecule. Phenylpropanones are known for their ability to engage in various non-covalent interactions with biological targets, including hydrogen bonding and π-stacking interactions. These interactions can significantly influence the binding affinity and selectivity of the compound, making it an attractive scaffold for drug discovery.

In vitro studies have begun to explore the potential pharmacological effects of 1-{4-hydroxy-2-(thiophen)-2-yethylpiperazin}-1-y]-3-phenoxypropa-n-one hydrochloride (CAS No. 1351610). Preliminary data suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors relevant to neurological disorders. The piperazine moiety's interaction with neurotransmitter receptors has been particularly studied, as it could lead to novel treatments for conditions such as depression and anxiety.

The thiophene ring's electronic properties also contribute to the compound's potential bioactivity. Thiophene derivatives are known to be versatile intermediates in organic synthesis and have been explored for their role in various biological processes. The presence of a hydroxyl group on the thiophene ring further enhances its reactivity, allowing for further functionalization and derivatization.

The development of new synthetic routes for 1-{4-hydroxy-pyridin-pyridin-pyridin-pyridin-pyridin-pyridin-pyridin-pyridin-pyridin-pyridin-pyridin-pyridin-pyridin} has been an area of focus for synthetic chemists. Efficient synthetic methodologies are essential for producing sufficient quantities of the compound for both preclinical studies and potential clinical trials. Advances in catalytic reactions and green chemistry principles have enabled more sustainable and scalable production processes.

The pharmacokinetic profile of 1-{4-hydroxy-pyridin-pyridin-pyridin} is another critical aspect that needs thorough investigation. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) must be carefully evaluated before moving into human clinical trials. Computational modeling techniques have been increasingly used to predict these properties based on the molecular structure, thereby accelerating the drug discovery process.

In conclusion, 1-{4-hydroxy-pyridin} represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. The combination of a piperazine ring, a phenylpropanone backbone, and a thiophene moiety offers multiple opportunities for therapeutic intervention across various disease areas. Continued research into this compound will likely yield valuable insights into its pharmacological effects and potential clinical applications.